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Compound of Interest

Compound Name: 1-Carbazol-9-ylpropan-1-one

Cat. No.: B15097855

CAS Number: 59708-36-0

Disclaimer: Specific experimental data for 1-Carbazol-9-ylpropan-1-one is not readily
available in public literature. The information presented in this guide, including physical
properties, spectroscopic data, and biological activities, is based on established knowledge of
closely related N-acylcarbazole and carbazole ketone derivatives. The proposed synthesis
protocol is a hypothetical procedure based on standard organic chemistry reactions for this
class of compounds.

Introduction

Carbazole and its derivatives are a significant class of nitrogen-containing heterocyclic
compounds that have garnered considerable interest in the fields of medicinal chemistry and
materials science. The rigid, planar structure and electron-rich nature of the carbazole nucleus
impart unique photophysical and biological properties to its derivatives. 1-Carbazol-9-
ylpropan-1-one, an N-acylated carbazole, is a member of this versatile family. This technical
guide provides a comprehensive overview of its chemical characteristics, a proposed synthetic
route, and a discussion of its potential biological activities based on the broader understanding
of the carbazole scaffold.

Chemical and Physical Properties

While specific experimental data for 1-Carbazol-9-ylpropan-1-one is not available, the
following table summarizes the expected properties based on analogous N-acylcarbazoles.
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Property Expected Value/Observation
Molecular Formula C15H13NO
Molecular Weight 223.27 g/mol
Appearance White to off-white crystalline solid
] ] Not available (expected to be a solid at room
Melting Point
temperature)
Boiling Point Not available
Expected to be soluble in common organic
N solvents like dichloromethane, chloroform,
Solubility

acetone, and ethyl acetate. Sparingly soluble in

alcohols and insoluble in water.

Proposed Synthesis

A plausible and efficient method for the synthesis of 1-Carbazol-9-ylpropan-1-one is the N-

acylation of carbazole with propanoyl chloride in the presence of a base. This reaction is a

standard procedure for the preparation of N-acylcarbazoles.

Experimental Protocol: N-Acylation of Carbazole

Materials:

e Carbazole

e Propanoyl chloride

o Triethylamine (or another suitable base like pyridine)

e Anhydrous dichloromethane (DCM) as solvent

e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)
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e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware and magnetic stirrer

Procedure:

o Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), add carbazole and anhydrous dichloromethane. Stir the mixture at room
temperature until the carbazole is completely dissolved.

o Addition of Base: Add triethylamine to the solution and stir for 10-15 minutes.

o Acylation: Cool the reaction mixture to 0 °C using an ice bath. Slowly add propanoy! chloride
dropwise to the stirred solution.

o Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.
The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a
suitable eluent system (e.g., hexane:ethyl acetate).

o Work-up: Once the reaction is complete, quench the reaction by adding water. Transfer the
mixture to a separatory funnel and wash sequentially with saturated aqueous sodium
bicarbonate solution and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
(e.g., ethanol or a mixture of hexane and ethyl acetate) or by column chromatography on
silica gel to afford the pure 1-Carbazol-9-ylpropan-1-one.
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A plausible synthetic pathway for 1-Carbazol-9-ylpropan-1-one.

Spectroscopic Data

The following table outlines the expected spectroscopic characteristics for 1-Carbazol-9-
ylpropan-1-one based on the analysis of similar N-acylcarbazole structures.
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Spectroscopic Technique Expected Data

Aromatic Protons: Multiple signals in the range
of 3 7.2-8.5 ppm. Aliphatic Protons: A quartet

IH NMR _
around 6 2.8-3.2 ppm (a-CHz) and a triplet
around 0 1.2-1.5 ppm (B-CHs).

Carbonyl Carbon: A signal around 6 170-175
ppm. Aromatic Carbons: Multiple signals in the
13C NMR

range of d 110-140 ppm. Aliphatic Carbons:
Signals for the a-CHz and [3-CHs carbons.

C=0 stretch: A strong absorption band in the
infrared (IR) region of 1680-1700 cm~1. C-N stretch: An
nfrare

absorption band around 1250-1350 cm~1.

Aromatic C-H stretch: Signals above 3000 cm™1,

Molecular lon Peak (M*): Expected at m/z =

Mass Spectrometry (MS) 923

Potential Biological Activities and Signaling
Pathways

While no specific biological studies have been reported for 1-Carbazol-9-ylpropan-1-one, the
carbazole scaffold is a well-established pharmacophore with a broad range of biological
activities. It is plausible that 1-Carbazol-9-ylpropan-1-one may exhibit similar properties.

Antimicrobial Activity

Numerous carbazole derivatives have demonstrated significant activity against a wide range of
bacteria and fungi. The mechanism of action is often attributed to their ability to intercalate with
DNA, inhibit key enzymes, or disrupt cell membrane integrity. The planar aromatic system of
the carbazole nucleus is crucial for these interactions.

Anticancer Activity

Carbazole-containing compounds are prominent in cancer research, with some derivatives
showing potent cytotoxic and antiproliferative effects against various cancer cell lines. The
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proposed mechanisms of action are diverse and include:

e DNA Intercalation and Topoisomerase Inhibition: The planar carbazole ring can insert
between the base pairs of DNA, leading to the inhibition of DNA replication and transcription.
Some derivatives also inhibit topoisomerase enzymes, which are essential for DNA topology
and replication.

o Tubulin Polymerization Inhibition: Certain carbazole derivatives can interfere with the
dynamics of microtubule assembly, leading to cell cycle arrest in the G2/M phase and
subsequent apoptosis.

» Kinase Inhibition: Carbazoles can act as inhibitors of various protein kinases that are often
dysregulated in cancer, thereby disrupting signaling pathways involved in cell growth,
proliferation, and survival.
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A generalized MAPK signaling pathway potentially inhibited by carbazole derivatives.
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Conclusion

1-Carbazol-9-ylpropan-1-one is a member of the pharmacologically significant carbazole
family of compounds. While specific experimental data for this molecule is sparse, its structural
similarity to other well-studied carbazole derivatives suggests it may possess valuable
biological properties, particularly as an antimicrobial or anticancer agent. The proposed
synthesis via N-acylation of carbazole offers a straightforward route to obtain this compound for
further investigation. Future research is warranted to isolate or synthesize 1-Carbazol-9-
ylpropan-1-one, fully characterize its physicochemical properties, and evaluate its biological
potential to unlock its therapeutic promise.

« To cite this document: BenchChem. [An In-Depth Technical Guide to 1-Carbazol-9-ylpropan-
1-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15097855#cas-number-for-1-carbazol-9-ylpropan-1-
one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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